Cas no 2228408-48-6 (2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal)

2-[5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal is a fluorinated pyrazole derivative with notable applications in agrochemical and pharmaceutical synthesis. Its structure, featuring a trifluoromethyl group and a chloro-substituted pyrazole ring, contributes to enhanced reactivity and stability, making it a valuable intermediate in the development of biologically active compounds. The compound’s propanal moiety allows for further functionalization, enabling diverse chemical modifications. Its high purity and well-defined stereochemistry ensure consistent performance in synthetic pathways. This compound is particularly useful in the design of advanced crop protection agents and medicinal chemistry research, where its unique structural attributes facilitate targeted molecular interactions.

2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal structure

2228408-48-6 structure

Product Name:2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal

CAS No:2228408-48-6

MF:C₉H₁₀ClF₃N₂O

MW:254.636711597443

CID:5898032

PubChem ID:165631973

Update Time:2025-06-28

2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

- EN300-1961029
- 2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal
- 2228408-48-6
- Inchi： 1S/C9H10ClF3N2O/c1-8(2,4-16)5-6(9(11,12)13)14-15(3)7(5)10/h4H,1-3H3
- InChI Key： GAAWVWAOSUWICM-UHFFFAOYSA-N
- SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C(C=O)(C)C

Computed Properties

Exact Mass: 254.0433751g/mol
Monoisotopic Mass: 254.0433751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 34.9Å²

2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal Pricemore >>

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Enamine	EN300-1961029-0.05g	2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal	2228408-48-6	0.05g	$1308.0	2023-06-03
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Enamine	EN300-1961029-1.0g	2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal	2228408-48-6	1g	$1557.0	2023-06-03
Enamine	EN300-1961029-2.5g	2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal	2228408-48-6	2.5g	$3051.0	2023-06-03
Enamine	EN300-1961029-5.0g	2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal	2228408-48-6	5g	$4517.0	2023-06-03
Enamine	EN300-1961029-10.0g	2-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]-2-methylpropanal	2228408-48-6	10g	$6697.0	2023-06-03